Cas no 496055-43-7 (5-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide)

• Product Name: 5-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide
• CAS No: 496055-43-7
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 1029058
• PubChem ID: 21795144
• Update Time: 2025-04-20

5-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide
• 2,2-dioxo-1,3-dihydro-2,1-benzothiazol-5-amine
• 5-Amino-1,3-dihydro-2H-2lambda~6~,1-benzothiazole-2,2-dione
• 5-Amino-1,3-dihydrobenzo[c]isothiazole2,2-dioxide
• A918221
• SCHEMBL4577378
• ITXAMJIWJHTZRH-UHFFFAOYSA-N
• 5-amino-1,3-dihydro-2,1-benzisothiazole-2,2-dioxide
• EN300-7807674
• 496055-43-7
• 5-amino-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione
• 1,3-dihydro-2,1-benzisothiazol-5-amine 2,2-dioxide
• AMY2020
• DTXSID10618195

• Inchi： 1S/C7H8N2O2S/c8-6-1-2-7-5(3-6)4-12(10,11)9-7/h1-3,9H,4,8H2
• InChI Key： ITXAMJIWJHTZRH-UHFFFAOYSA-N
• SMILES： S1(CC2C=C(C=CC=2N1)N)(=O)=O

Computed Properties

• Exact Mass: 184.03064868g/mol
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.6Ų

5-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles